Cas no 898463-02-0 (N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product name: N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898463-02-0
• MF: C₁₈H₁₇ClN₂O₃S
• MW: 376.857182264328
• CID: 5485980

N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SLQGAIGXEGBGAS-UHFFFAOYSA-N
• N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C18H17ClN2O3S/c1-11-15(19)3-2-4-16(11)20-25(23,24)14-9-12-5-6-17(22)21-8-7-13(10-14)18(12)21/h2-4,9-10,20H,5-8H2,1H3
• InChI Key： SLQGAIGXEGBGAS-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1C([H])([H])[H])N([H])S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

Compound CAS No 898463-02-0: N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

The compound with CAS No 898463-02-0, known as N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide, is a highly specialized organic molecule with intricate structural features and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its complex bicyclic framework, which includes a tricyclo structure and a sulfonamide functional group, making it a subject of interest for researchers in medicinal chemistry and material science.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly due to their ability to modulate specific biological targets with high precision. The tricyclo6.3.1.0^{4,12}dodeca framework is notable for its rigid structure, which can enhance the molecule's stability and bioavailability when used in therapeutic agents. Additionally, the presence of the sulfonamide group introduces unique electronic properties that can influence the compound's interactions with cellular receptors.

The N-(3-chloro-2-methylphenyl) substituent further adds complexity to the molecule's profile by introducing steric and electronic effects that can modulate its pharmacokinetic properties. This substituent has been shown to play a critical role in optimizing the compound's solubility and permeability, which are essential factors in drug delivery systems.

From a synthetic perspective, the construction of such a complex molecule requires advanced methodologies in organic synthesis. Researchers have employed strategies such as ring-closing metathesis and multi-component reactions to assemble the tricyclic core efficiently. These methods not only enhance the yield but also ensure the high purity of the final product, which is crucial for subsequent biological evaluations.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces arising from the sulfonamide group. Its solubility in organic solvents is moderate, making it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of this compound using molecular docking studies. These studies suggest that N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca could interact with key enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions such as inflammation or neurodegenerative diseases.

Moreover, the compound's unique structure has sparked interest in its application as a building block for more complex molecular architectures. Its tricyclic framework serves as an excellent scaffold for further functionalization, enabling researchers to explore its potential in supramolecular chemistry and nanotechnology.

In conclusion, N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca represents a significant advancement in organic synthesis and has opened new avenues for research across multiple disciplines.